Cas no 301646-59-3 (Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)amide)

• Product Name: Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)amide
• CAS No: 301646-59-3
• MF: C₂₅H₂₃ClKN₅O₄S
• MW: 564.097523927689
• MDL: MFCD15071652
• CID: 67538
• PubChem ID: 44128752
• Update Time: 2025-10-30

Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)amide Chemical and Physical Properties

Names and Identifiers

• Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-[2,2'-bipyrimidin]-4-yl)amide
• N-[6-CHLORO-5-(2-METHOXYPHENOXY)[2,2'-BIPYRIMIDIN]-4-YL]-4-(1,1-DIMETHYLETHYL)BENZENESULFONAMIDE POTASSIUM SALT
• SB60408
• AS-74964
• D95796
• Potassium (4-tert-butylbenzene-1-sulfonyl)[6-chloro-5-(2-methoxyphenoxy)[2,2'-bipyrimidin]-4-yl]azanide
• POTASSIUM N-(4-TERT-BUTYLBENZENESULFONYL)-6-CHLORO-5-(2-METHOXYPHENOXY)-[2,2'-BIPYRIMIDIN]-4-AMINIDE
• DTXSID10657509
• AC-22342
• BMA64659
• 301646-59-3
• potassium;(4-tert-butylphenyl)sulfonyl-[6-chloro-5-(2-methoxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]azanide
• AKOS015896353
• Potassium((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-[2,2'-bipyrimidin]-4-yl)amide
• FT-0652490
• A820230
• AMY10979
• N-[6-Chloro-5-(2-methoxyphenoxy)[2,2'-bipyrimidin]-4-yl]-4-(1,1-dimethylethyl)be
• DB-024810
• [(4-TERT-BUTYLPHENYL)SULFONYL-[6-CHLORO-5-(2-METHOXYPHENOXY)-2-PYRIMIDIN-2-YLPYRIMIDIN-4-YL]AMINO]POTASSIUM
• Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)amide

• MDL： MFCD15071652
• Inchi： 1S/C25H23ClN5O4S.K/c1-25(2,3)16-10-12-17(13-11-16)36(32,33)31-22-20(35-19-9-6-5-8-18(19)34-4)21(26)29-24(30-22)23-27-14-7-15-28-23;/h5-15H,1-4H3;/q-1;+1
• InChI Key： AKVKGLFONGGDDC-UHFFFAOYSA-N
• SMILES： [K+].ClC1=C(C(=NC(C2N=CC=CN=2)=N1)[N-]S(C1C=CC(=CC=1)C(C)(C)C)(=O)=O)OC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 563.08
• Monoisotopic Mass: 563.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 800
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2

Additional information on Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)amide

Comprehensive Analysis of Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)amide (CAS No. 301646-59-3)

The compound Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)amide (CAS No. 301646-59-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a bipyrimidinyl core and a sulfonylamide moiety, makes it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "what is the role of bipyrimidine derivatives in drug development" and "how to optimize sulfonylamide-based compounds for enhanced bioactivity."

From a structural perspective, the compound integrates a 6-chloro-5-(2-methoxyphenoxy) group, which contributes to its unique electronic and steric properties. Researchers often explore such modifications to fine-tune solubility, stability, and target binding affinity. The presence of a tert-butylphenyl sulfonyl group further enhances its lipophilicity, a critical factor in membrane permeability—a topic frequently searched as "how does lipophilicity affect drug absorption." These attributes position CAS No. 301646-59-3 as a candidate for probing structure-activity relationships (SAR) in medicinal chemistry.

In the context of synthetic challenges, the preparation of Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)amide involves multi-step protocols, including palladium-catalyzed cross-coupling and sulfonylation reactions. Queries like "best practices for bipyrimidine synthesis" or "efficient sulfonylation techniques" highlight the demand for optimized methodologies. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes, aligning with trends such as "sustainable pharmaceutical manufacturing."

Applications of this compound extend to kinase inhibition and agrochemical innovation. Its bipyrimidinyl scaffold mimics ATP-binding sites, making it relevant for kinase-targeted therapies—a hot topic in searches like "kinase inhibitors for cancer treatment." Additionally, its structural motifs are explored in crop protection, addressing queries such as "novel modes of action in herbicide development." The potassium salt form (indicated by the "Potassium" prefix) improves solubility, a feature often discussed in "salt selection for API formulation."

Safety and regulatory aspects of CAS No. 301646-59-3 are frequently queried, particularly regarding "handling protocols for sulfonylamide derivatives." While not classified as hazardous, standard laboratory precautions are advised. Its non-toxic profile in preliminary studies aligns with the growing emphasis on "benign-by-design chemicals," a trending search term in sustainable science.

In summary, Potassium ((4-(tert-butyl)phenyl)sulfonyl)(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)amide represents a versatile tool for researchers tackling challenges in drug design and agrochemistry. Its interplay of chloro, methoxyphenoxy, and sulfonylamide functionalities offers a rich platform for innovation, resonating with search trends like "multifunctional heterocycles in drug discovery." As science advances, this compound is poised to contribute to breakthroughs in targeted therapies and sustainable agriculture.